Facile access to 5H-thiazolo[2′,3′:2,3]imidazo[4,5-b]indole derivatives by two-fold Cu-catalysed C–N coupling reactions†
Organic & Biomolecular Chemistry Pub Date: 2023-10-16 DOI: 10.1039/D3OB01515G
Abstract
In four simple steps, a series of 5H-thiazolo[2′,3′:2,3]imidazo[4,5-b]indole and 11H-benzo[4′,5′]thiazolo[2′,3′:2,3]imidazo[4,5-b]indole derivatives were prepared with high yields. The key step in this procedure was demonstrated to be two-fold Cu-catalysed C–N coupling reactions of 5-bromo-6-(2-bromophenyl)imidazo[2,1-b]thiazole and 3-bromo-2-(2-bromophenyl)benzo[d]imidazo[2,1-b]thiazole with various amines.
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Journal Name:Organic & Biomolecular Chemistry
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